N-(2-allyl-2H-tetraazol-5-yl)-3-chlorobenzamide

• Molecular Formula: C11H10ClN5O
• Molecular Weight: 263.68 g/mol
• IUPAC Name: 3-chloro-N-(2-prop-2-enyltetrazol-5-yl)benzamide
• InChI: InChI=1S/C11H10ClN5O/c1-2-6-17-15-11(14-16-17)13-10(18)8-4-3-5-9(12)7-8/h2-5,7H,1,6H2,(H,13,15,18)
• InChI Key: LDUPVSPXCPCFGY-UHFFFAOYSA-N
• SMILES: C=CCN1N=C(N=N1)NC(=O)C2=CC(=CC=C2)Cl

Description

N-(2-allyl-2H-tetraazol-5-yl)-3-chlorobenzamide, commonly known as ATCA, is a relatively new compound that has been gaining attention in scientific research. It belongs to the tetrazole family of compounds, which have been extensively studied for their potential therapeutic applications. In

Mechanism of Action

The mechanism of action of ATCA is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer growth and inflammation. Specifically, ATCA has been shown to inhibit the NF-κB pathway, which is a key regulator of inflammation and cancer growth. In addition, ATCA has been found to activate the p53 pathway, which is a tumor suppressor pathway involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects
ATCA has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to reduce the production of pro-inflammatory cytokines by suppressing the NF-κB pathway. In addition, ATCA has been shown to reduce oxidative stress and inflammation in the brain, potentially leading to neuroprotective effects.

Advantages and Limitations for Lab Experiments

ATCA has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It also exhibits potent anticancer and anti-inflammatory effects, making it a promising candidate for further research. However, there are also some limitations to using ATCA in lab experiments. Its mechanism of action is not fully understood, and more research is needed to elucidate its exact molecular targets. In addition, its potential side effects and toxicity profile are not well-known, and more studies are needed to determine its safety for use in humans.

Future Directions

There are several future directions for research on ATCA. One potential area of research is the development of ATCA-based drugs for the treatment of cancer and inflammation. Another potential area of research is the investigation of ATCA's neuroprotective effects and its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, more studies are needed to elucidate the exact molecular targets and mechanism of action of ATCA, as well as its potential side effects and toxicity profile.

Synthesis Methods

ATCA can be synthesized through a simple and efficient method using 3-chlorobenzoyl chloride and 2-allyl-2H-tetrazole-5-amine as starting materials. The reaction proceeds in the presence of a base such as triethylamine and a polar aprotic solvent like DMF or DMSO. The resulting product is a white crystalline solid that can be purified through recrystallization.

Scientific Research Applications

ATCA has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurological disorders. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. In addition, ATCA has been found to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines. It also has potential neuroprotective effects by reducing oxidative stress and inflammation in the brain.